Cas no 862582-49-8 (Benzonitrile, 4-[(4-hydroxy-1-methylpentyl)oxy]-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-[(4-hydroxy-1-methylpentyl)oxy]-2-(trifluoromethyl)-
• CAS No: 862582-49-8
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• CID: 662133
• PubChem ID: 11818524
• Update Time: 2025-04-19

Benzonitrile, 4-[(4-hydroxy-1-methylpentyl)oxy]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-hydroxy-1-methylpentyl)oxy]-2-(trifluoromethyl)-
• 4-(5-hydroxyhexan-2-yloxy)-2-(trifluoromethyl)benzonitrile
• KRVFFDGCHCFFDP-UHFFFAOYSA-N
• DTXSID40473658
• 862582-49-8
• SCHEMBL3837390

• Inchi： 1S/C14H16F3NO2/c1-9(19)3-4-10(2)20-12-6-5-11(8-18)13(7-12)14(15,16)17/h5-7,9-10,19H,3-4H2,1-2H3
• InChI Key： KRVFFDGCHCFFDP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)OC(C)CCC(C)O)(F)F

Computed Properties

• Exact Mass: 287.11331324g/mol
• Monoisotopic Mass: 287.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2Ų